Fructose 2,6-biphosphate

• CAS No.: 79082-92-1
• Product Name: Fructose 2,6-biphosphate
• Molecular Formula: C₆H₁₄O₁₂P₂
• Molecular Weight: 340.12 g/mol
• IUPAC Name: [(2S,3S,4S,5R)-3,4-dihydroxy-2-(hydroxymethyl)-5-(phosphonooxymethyl)oxolan-2-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C6H14O12P2/c7-2-6(18-20(13,14)15)5(9)4(8)3(17-6)1-16-19(10,11)12/h3-5,7-9H,1-2H2,(H2,10,11,12)(H2,13,14,15)/t3-,4-,5+,6+/m1/s1
• Standard InChIKey: YXWOAJXNVLXPMU-ZXXMMSQZSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@](O1)(CO)OP(=O)(O)O)O)O)OP(=O)(O)O
• SMILES: C(C1C(C(C(O1)(CO)OP(=O)(O)O)O)O)OP(=O)(O)O
• Canonical SMILES: C(C1C(C(C(O1)(CO)OP(=O)(O)O)O)O)OP(=O)(O)O
• Physical Description: Solid
• Description: D-Fructose 2, 6-bisphosphate, also known as phosphofructokinase activator, belongs to the class of organic compounds known as pentose phosphates. These are carbohydrate derivatives containing a pentose substituted by one or more phosphate groups. D-Fructose 2, 6-bisphosphate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Within the cell, D-fructose 2, 6-bisphosphate is primarily located in the cytoplasm. D-Fructose 2, 6-bisphosphate exists in all eukaryotes, ranging from yeast to humans. D-Fructose 2, 6-bisphosphate can be converted into fructose 6-phosphate; which is mediated by the enzyme 6-phosphofructo-2-kinase/fructose-2, 6-bisphosphatase 1. In humans, D-fructose 2, 6-bisphosphate is involved in the fructose intolerance, hereditary pathway and the fructose and mannose degradation pathway. D-Fructose 2, 6-bisphosphate is also involved in the metabolic disorder called the fructosuria pathway.; Beta-D-fructofuranose 2,6-bisphosphate is a D-fructofuranose 2,6-bisphosphate with a beta-configuration at the anomeric centre. It has a role as a human metabolite and a mouse metabolite. It derives from a beta-D-fructofuranose. It is a conjugate acid of a beta-D-fructofuranose 2,6-bisphosphate(4-).
• Synonyms: fructose 2,6-biphosphate; fructose 2,6-bisphosphate; fructose 2,6-diphosphate; fructose-2,6-diphosphate; phosphofructokinase activation factor; phosphofructokinase activato
• Reference: [1]. Van Schaftingen E, et al. Inhibition of fructose-1,6-bisphosphatase by fructose 2,6-biphosphate. Proc Natl Acad Sci U S A. 1981 May;78(5):2861-3.
• PubChem Compound: 105021
• Last Modified: Nov 11 2021